Cas no 835596-89-9 (9H-Thioxanthen-9-one, 4-hydroxy-1,2-dimethyl-)

• Product Name: 9H-Thioxanthen-9-one, 4-hydroxy-1,2-dimethyl-
• CAS No: 835596-89-9
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 669591
• PubChem ID: 13593722
• Update Time: 2025-04-19

9H-Thioxanthen-9-one, 4-hydroxy-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 4-hydroxy-1,2-dimethyl-
• 4-hydroxy-1,2-dimethylthioxanthen-9-one
• DTXSID00544595
• 4-HYDROXY-1,2-DIMETHYL-9H-THIOXANTHEN-9-ONE
• 835596-89-9

• Inchi： 1S/C15H12O2S/c1-8-7-11(16)15-13(9(8)2)14(17)10-5-3-4-6-12(10)18-15/h3-7,16H,1-2H3
• InChI Key： LZSLKKUNRORHRD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2=C1C(=CC(C)=C2C)O)=O

Computed Properties

• Exact Mass: 256.05580079g/mol
• Monoisotopic Mass: 256.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes